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Compound of Interest

Compound Name:
2-Fluoro-5-nitrobenzenesulfonyl

chloride

Cat. No.: B1314342 Get Quote

Technical Guide: 2-Fluoro-5-
nitrobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and

representative experimental protocols for 2-Fluoro-5-nitrobenzenesulfonyl chloride. The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough overview for laboratory and research applications.

Chemical Identification and Properties
2-Fluoro-5-nitrobenzenesulfonyl chloride is a sulfonyl chloride compound containing a fluoro

and a nitro group on the benzene ring.
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Identifier Value

IUPAC Name 2-fluoro-5-nitrobenzenesulfonyl chloride[1]

CAS Number 713-21-3[1]

Molecular Formula C6H3ClFNO4S[1][2][3]

Molecular Weight 239.61 g/mol [1][2][3]

InChI Key VQHGELUKJYOETQ-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-LINK--[O-])S(=O)

(=O)Cl)F[1]

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of 2-Fluoro-5-nitrobenzenesulfonyl
chloride is limited in publicly available safety data sheets. Many sources report "no data

available" for several key parameters.

Property Value Source

Physical State Solid [4]

Melting Point/Freezing Point No data available [5]

Odour No data available [5]

Hazard Identification and Classification
2-Fluoro-5-nitrobenzenesulfonyl chloride is classified as a hazardous substance. The GHS

classification indicates that it is corrosive and can cause severe skin burns and eye damage.
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Classification Code Description

GHS Pictogram Danger

Hazard Statement H314
Causes severe skin burns and

eye damage[1][2]

Skin Corrosion/Irritation Skin Corr. 1B
Causes severe skin burns and

eye damage[1][2]

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 2-Fluoro-5-
nitrobenzenesulfonyl chloride.

Aspect Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood.[6] Avoid breathing

dust/fume/gas/mist/vapors/spray.[5] Wear

protective gloves, protective clothing, eye

protection, and face protection.[5][7] Wash

hands thoroughly after handling.[5]

Storage

Store in a cool, dry, and well-ventilated place.[7]

Keep containers tightly closed.[7] Store locked

up.[5] Recommended storage temperature is

-20°C.[3]

Incompatible Materials Bases, Water.[7]

Experimental Protocols
The following is a representative protocol for the synthesis of a sulfonamide using a sulfonyl

chloride like 2-Fluoro-5-nitrobenzenesulfonyl chloride. This protocol is based on general

procedures for sulfonamide synthesis and should be adapted and optimized for specific

substrates and scales.

Reaction: Synthesis of N-Aryl/Alkyl-2-fluoro-5-nitrobenzenesulfonamide
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Materials:

2-Fluoro-5-nitrobenzenesulfonyl chloride

Primary or secondary amine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Pyridine or other suitable base

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, addition funnel, etc.)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in

anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

Addition of Base: Add pyridine (1.1 equivalents) to the stirred solution.

Addition of Sulfonyl Chloride: Dissolve 2-Fluoro-5-nitrobenzenesulfonyl chloride (1.05

equivalents) in a minimal amount of anhydrous dichloromethane. Transfer this solution to an

addition funnel and add it dropwise to the cooled amine solution over 15-30 minutes.

Reaction Monitoring: After the addition is complete, allow the reaction to warm to room

temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Work-up:

Once the reaction is complete, quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove

excess pyridine), saturated aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel or by

recrystallization to afford the pure sulfonamide.

Visualizing Workflows
Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis of sulfonamides using 2-
Fluoro-5-nitrobenzenesulfonyl chloride.

Preparation

Reaction Work-up & PurificationDissolve Amine
in Anhydrous DCM Add Pyridine

Slow Addition at 0°C,
then Stir at RT

Dissolve Sulfonyl Chloride
in Anhydrous DCM

Quench with Water Aqueous Work-up Dry Organic Layer Concentrate Purify Product

Click to download full resolution via product page

Caption: General workflow for sulfonamide synthesis.

Safe Handling Workflow
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This diagram outlines the essential steps for safely handling hazardous chemicals like 2-
Fluoro-5-nitrobenzenesulfonyl chloride.

Planning & Preparation

Chemical Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood
is Operational

Weigh Solid in Fume Hood

Perform Reaction
in Fume Hood

Decontaminate Glassware

Dispose of Waste in
Designated Containers

Clean Work Area

Remove PPE
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Click to download full resolution via product page

Caption: Safe handling workflow for hazardous chemicals.

Emergency Procedures
In case of exposure or accident, follow these first aid measures immediately.

Exposure First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[5] Get emergency

medical help immediately.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] Get emergency medical

help immediately.

Ingestion
Rinse mouth. Do NOT induce vomiting.[5] Get

emergency medical help immediately.

Disposal Considerations
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations, and product characteristics at time of disposal.[5]

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always consult the most up-to-date Safety Data Sheet (SDS) from your supplier

before handling this chemical and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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